4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)phthalazin-1-one
• InChI: InChI=1S/C25H20N4O4/c1-15-7-6-8-17(13-15)29-25(30)19-10-5-4-9-18(19)22(27-29)24-26-23(28-33-24)16-11-12-20(31-2)21(14-16)32-3/h4-14H,1-3H3
• InChI Key: SLZZRAKDJDGBIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=C(C=C5)OC)OC
• Molecular Formula: C25H20N4O4
• Molecular Weight: 440.4 g/mol

Description

4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C25H20N4O4 and its molecular weight is 440.459. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(3-methylphenyl)phthalazin-1(2H)-one' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid, which is synthesized from 3,4-dimethoxybenzohydrazide and ethyl chloroformate. The second intermediate is 2-(3-methylphenyl)phthalazin-1(2H)-one, which is synthesized from 3-methylbenzaldehyde and phthalic anhydride. These two intermediates are then coupled together using standard peptide coupling chemistry to form the final product.

Starting Materials
3,4-dimethoxybenzohydrazide, ethyl chloroformate, 3-methylbenzaldehyde, phthalic anhydride, N,N'-diisopropylcarbodiimide (DIC), 4-dimethylaminopyridine (DMAP), triethylamine (TEA), dichloromethane (DCM), dimethylformamide (DMF), diethyl ether, sodium bicarbonate (NaHCO3), sodium chloride (NaCl), water (H2O)

Reaction
Synthesis of 3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid:, Step 1: Dissolve 3,4-dimethoxybenzohydrazide (1.0 equiv) in dichloromethane (DCM) and add triethylamine (TEA) (1.1 equiv) and ethyl chloroformate (1.1 equiv) dropwise while stirring at room temperature., Step 2: After the addition is complete, stir the reaction mixture for 2 hours at room temperature., Step 3: Add water (H2O) and extract the product with DCM., Step 4: Dry the organic layer over sodium sulfate (Na2SO4) and evaporate the solvent to obtain the crude product., Step 5: Purify the product by column chromatography using a mixture of DCM and diethyl ether as the eluent to obtain 3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid as a white solid., Synthesis of 2-(3-methylphenyl)phthalazin-1(2H)-one:, Step 1: Dissolve phthalic anhydride (1.0 equiv) and 3-methylbenzaldehyde (1.1 equiv) in dimethylformamide (DMF) and add N,N'-diisopropylcarbodiimide (DIC) (1.1 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) while stirring at room temperature., Step 2: After the addition is complete, stir the reaction mixture for 24 hours at room temperature., Step 3: Add water (H2O) and extract the product with DCM., Step 4: Dry the organic layer over sodium sulfate (Na2SO4) and evaporate the solvent to obtain the crude product., Step 5: Purify the product by column chromatography using a mixture of DCM and diethyl ether as the eluent to obtain 2-(3-methylphenyl)phthalazin-1(2H)-one as a white solid., Coupling of the two intermediates:, Step 1: Dissolve 3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid (1.0 equiv) and 2-(3-methylphenyl)phthalazin-1(2H)-one (1.1 equiv) in DMF., Step 2: Add N,N'-diisopropylcarbodiimide (DIC) (1.1 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) while stirring at room temperature., Step 3: After the addition is complete, stir the reaction mixture for 24 hours at room temperature., Step 4: Add water (H2O) and extract the product with DCM., Step 5: Dry the organic layer over sodium sulfate (Na2SO4) and evaporate the solvent to obtain the crude product., Step 6: Purify the product by column chromatography using a mixture of DCM and diethyl ether as the eluent to obtain the final product as a white solid.